Butyl (2,4,5-trichlorophenoxy)acetate

• CAS No.: 93-79-8
• Product Name: Butyl (2,4,5-trichlorophenoxy)acetate
• Molecular Formula: C12H13Cl3O3
• Molecular Weight: 311.6 g/mol
• IUPAC Name: butyl 2-(2,4,5-trichlorophenoxy)acetate
• Standard InChI: InChI=1S/C12H13Cl3O3/c1-2-3-4-17-12(16)7-18-11-6-9(14)8(13)5-10(11)15/h5-6H,2-4,7H2,1H3
• Standard InChIKey: FNEXNZUHBCBQTI-UHFFFAOYSA-N
• Impurities: Concentration of ... 2,3,7,8-tetrachlorodibenzo-p-dioxin in samples of herbicide orange /in which 2,4,5-T n-butyl ester is a constituent/ is as follows: Johnson Island inventory 1972: n= 200, range: 0.05-47 ppm, mean 2,3,7,8-tetrachlorodibenzo-p-dioxin concn: 1.91 ppm; Johnson Island inventory 1975: n= 10, range: 0.07-5.3 ppm, mean 2,3,7,8-tetrachlorodibenzo-p-dioxin concn: 1.68 ppm; Naval Construction Battalion Center, Gulfport inventory 1972: n= 42, range: 0.05-13.3 ppm, mean 2,3,7,8-tetrachlorodibenzo-p-dioxin concn: 1.77 ppm; Naval Construction Battalion Center, Gulfport inventory 1975: n= 238, range: < 0.02-15 ppm, mean 2,3,7,8-tetrachlorodibenzo-p-dioxin concn: 2.11 ppm.; 2,3,7,8-Tetrachlorodibenzo-1,4-dioxin (I) ... was detected in technical samples of ... 2,4,5-T alkyl esters. ... Thirty-two samples of 50% 2,4,5-T alkyl esters in mineral oil, 8 contained <0.05 ppm 2,3,7,8-tetrachlorodibenzo-1,4-dioxin, and 18 <0.5 ppm 2,3,7,8-tetrachlorodibenzo-1,4-dioxin. The maximum found was 28.3 ppm.; ... Dioxins ... still are present /but to lesser extent/ as impurities in commercial preparations of the trichlorophenoxy herbicides. /Trichlorophenoxy herbicides/; IT WAS CONCLUDED @ STOCKHOLM CONF, FEB 7-9, 1977, THAT THE ONLY DIOXIN FOUND IN PHENOXY ACID HERBICIDES WHICH IS OF ENVIRONMENTAL CONCERN IS TCDD /2,3,7,8-TETRACHLORODIBENZO-P-DIOXIN/; IT IS FOUND IN 2,4,5-T & 2,4,5-TP. /PHENOXY ACID HERBICIDES/
• SMILES: CCCCOC(=O)COC1=CC(=C(C=C1Cl)Cl)Cl
• Canonical SMILES: CCCCOC(=O)COC1=CC(=C(C=C1Cl)Cl)Cl
• Boiling Point: 639 °F
• Flash Point: 265-420 °F (OPEN CUP) /2,4,5-T ESTERS/
• Melting Point: 82 to 86 °F (NTP, 1992); 28.5 °C
• Physical Description: 2,4,5-t, n-butyl ester appears as clear colorless liquid or white solid. (NTP, 1992)
• Description: 2,4,5-t, n-butyl ester appears as clear colorless liquid or white solid. (NTP, 1992)
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); Insol in water; sol in oils.
• Synonyms: 2,4,5-T butyl ester; 2,4,5-trichlorophenoxyacetic acid butyl este
• Vapor Pressure: 1.50e-05 mmHg
• PubChem Compound: 7161
• Last Modified: Nov 11 2021